Cas no 2452291-44-8 (benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate)

• Product Name: benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate
• CAS No: 2452291-44-8
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 6098237
• PubChem ID: 165910652
• Update Time: 2025-06-14

benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate
• EN300-28283916
• 2452291-44-8

• Inchi： 1S/C15H15NO4/c1-19-12-7-8-13(14(17)9-12)16-15(18)20-10-11-5-3-2-4-6-11/h2-9,17H,10H2,1H3,(H,16,18)
• InChI Key： ZTDKGUYRUOKXRC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate

Recent Advances in the Study of Benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate (CAS: 2452291-44-8)

Benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate (CAS: 2452291-44-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound's structural features, including the carbamate linkage and the methoxy and hydroxy substituents on the phenyl ring, contribute to its unique reactivity and biological interactions. Recent synthetic methodologies have optimized the production of benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate, enabling its broader use in research. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to characterize its molecular structure, confirming its stability and purity under various conditions.

In vitro and in vivo studies have demonstrated that benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate exhibits promising biological activities, including anti-inflammatory and antioxidant properties. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways, such as the NF-κB and Nrf2 pathways. Additionally, the compound has shown potential as a scaffold for the development of novel antimicrobial agents, with recent research highlighting its efficacy against drug-resistant bacterial strains.

One of the most significant advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate to nanoparticles, enhancing its bioavailability and therapeutic efficacy. Preliminary clinical trials have indicated favorable pharmacokinetic profiles, with minimal adverse effects observed in animal models. These findings underscore the compound's potential as a versatile tool in the development of next-generation therapeutics.

Despite these promising results, challenges remain in the large-scale production and clinical translation of benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate. Issues such as solubility, stability under physiological conditions, and potential toxicity at higher doses require further investigation. Future research directions may include the exploration of structural analogs to optimize its pharmacological properties and the development of more efficient synthetic routes.

In conclusion, benzyl N-(2-hydroxy-4-methoxyphenyl)carbamate (CAS: 2452291-44-8) represents a valuable compound in the realm of chemical biology and drug discovery. Its diverse biological activities and potential applications in targeted therapy make it a subject of ongoing research. Continued efforts to address existing challenges will be crucial in unlocking its full therapeutic potential and advancing its use in clinical settings.